Cas no 2228556-86-1 (1-(5,6,7,8-tetrahydronaphthalen-1-yl)cyclopropane-1-carbaldehyde)

• Product Name: 1-(5,6,7,8-tetrahydronaphthalen-1-yl)cyclopropane-1-carbaldehyde
• CAS No: 2228556-86-1
• MF: C₁₄H₁₆O
• MW: 200.276244163513
• CID: 6496292
• PubChem ID: 165680216
• Update Time: 2025-05-23

1-(5,6,7,8-tetrahydronaphthalen-1-yl)cyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(5,6,7,8-tetrahydronaphthalen-1-yl)cyclopropane-1-carbaldehyde
• 2228556-86-1
• EN300-1816510

• Inchi： 1S/C14H16O/c15-10-14(8-9-14)13-7-3-5-11-4-1-2-6-12(11)13/h3,5,7,10H,1-2,4,6,8-9H2
• InChI Key： MVGPBHFKBYQHRM-UHFFFAOYSA-N
• SMILES： O=CC1(C2=CC=CC3CCCCC2=3)CC1

Computed Properties

• Exact Mass: 200.120115130g/mol
• Monoisotopic Mass: 200.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-(5,6,7,8-tetrahydronaphthalen-1-yl)cyclopropane-1-carbaldehyde

Comprehensive Overview of 1-(5,6,7,8-tetrahydronaphthalen-1-yl)cyclopropane-1-carbaldehyde (CAS No. 2228556-86-1)

1-(5,6,7,8-tetrahydronaphthalen-1-yl)cyclopropane-1-carbaldehyde (CAS No. 2228556-86-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, combining a tetrahydronaphthalene moiety with a cyclopropane-carbaldehyde group, makes it a versatile intermediate for synthesizing complex molecules. Researchers are particularly interested in its potential applications in drug discovery, where it serves as a building block for bioactive molecules targeting neurological and inflammatory diseases.

The compound's CAS number 2228556-86-1 is frequently searched in chemical databases, reflecting its growing relevance in synthetic chemistry. Recent studies highlight its role in developing small-molecule inhibitors and catalysts, aligning with the industry's focus on sustainable and efficient synthesis methods. Its aldehyde functional group offers reactivity for further derivatization, making it valuable for creating libraries of compounds in high-throughput screening.

In the context of green chemistry, 1-(5,6,7,8-tetrahydronaphthalen-1-yl)cyclopropane-1-carbaldehyde has been explored as a precursor for eco-friendly polymers and coatings. This aligns with global trends toward reducing environmental impact in chemical manufacturing. The compound's stability under mild conditions also makes it suitable for flow chemistry applications, a hot topic in process optimization.

Another area of interest is its potential in flavor and fragrance industries. The tetrahydronaphthalene backbone is structurally similar to certain terpenes, suggesting possible use in designing novel aromatic compounds. Researchers are investigating its odor profile and stability in formulations, addressing consumer demand for long-lasting and unique scents.

From a technical perspective, the synthesis of CAS 2228556-86-1 often involves palladium-catalyzed cross-coupling or cyclopropanation reactions, topics frequently queried in academic forums. Optimizing these methods to improve yield and selectivity remains an active research area, with recent advancements leveraging machine learning for reaction prediction.

Safety and handling of 1-(5,6,7,8-tetrahydronaphthalen-1-yl)cyclopropane-1-carbaldehyde follow standard laboratory protocols for aldehydes. While not classified as hazardous, proper ventilation and personal protective equipment are recommended during handling, as with most organic intermediates. Its shelf life and storage conditions (typically under inert atmosphere) are common queries among industrial users.

In summary, 2228556-86-1 represents a compelling case study in multifunctional chemical intermediates. Its applications span pharmaceuticals, materials science, and specialty chemicals, driven by its adaptable structure and compatibility with modern synthetic techniques. As research continues, this compound is poised to play a pivotal role in addressing challenges across these diverse fields.